Cas no 1855898-89-3 (1-ethyl-5-hydrazino-1H-pyrazole)

• Product Name: 1-ethyl-5-hydrazino-1H-pyrazole
• CAS No: 1855898-89-3
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 5192027
• PubChem ID: 126965073
• Update Time: 2025-08-05

1-ethyl-5-hydrazino-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-hydrazino-1H-pyrazole

• Inchi： 1S/C5H10N4.ClH/c1-2-9-5(8-6)3-4-7-9;/h3-4,8H,2,6H2,1H3;1H
• InChI Key： NBMMMPSISMHQIG-UHFFFAOYSA-N
• SMILES： N(C1=CC=NN1CC)N.Cl

Additional information on 1-ethyl-5-hydrazino-1H-pyrazole

Comprehensive Overview of 1-ethyl-5-hydrazino-1H-pyrazole (CAS No. 1855898-89-3): Properties, Applications, and Innovations

The compound 1-ethyl-5-hydrazino-1H-pyrazole (CAS No. 1855898-89-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazole backbone combined with an ethyl and hydrazino functional group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for customized pyrazole derivatives like 1-ethyl-5-hydrazino-1H-pyrazole has surged due to their role in developing small-molecule inhibitors. This aligns with the growing interest in precision medicine and personalized therapeutics, topics frequently searched in academic and industrial circles. The compound’s CAS No. 1855898-89-3 is often queried alongside terms such as "pyrazole-based drug candidates" and "hydrazino moiety applications," reflecting its relevance in modern chemistry.

From a structural perspective, the 1H-pyrazole core of this compound offers excellent hydrogen-bonding capabilities, enhancing its binding affinity in biological systems. The ethyl group at the 1-position improves lipophilicity, a critical factor for bioavailability optimization—a hot topic in pharmacokinetics discussions. Meanwhile, the hydrazino substituent at the 5-position introduces reactivity useful for click chemistry and bioconjugation, techniques widely adopted in proteomics and diagnostic reagent development.

Beyond pharmaceuticals, 1-ethyl-5-hydrazino-1H-pyrazole is being investigated for its utility in material science, particularly in designing smart polymers and coordination complexes. Its ability to act as a ligand for transition metals has sparked interest in catalysis research, another trending area in sustainable chemistry. Searches for "pyrazole ligands in catalysis" or "metal-organic frameworks (MOFs)" often intersect with studies on this compound.

Quality control and synthesis protocols for CAS No. 1855898-89-3 are frequently discussed in patent literature. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity, a concern raised in forums on chemical sourcing and lab safety. The compound’s stability under various pH conditions is also a subject of optimization studies, addressing queries about "storage conditions for hydrazino compounds."

In summary, 1-ethyl-5-hydrazino-1H-pyrazole exemplifies the convergence of medicinal chemistry and advanced materials. Its dual functionality—enabling both biological activity and material design—positions it as a compound of enduring scientific value. As AI-driven molecular modeling accelerates discovery, this molecule’s applications will likely expand, further embedding its CAS No. 1855898-89-3 in the lexicon of cutting-edge research.